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Compound of Interest

Compound Name: L-threo-Droxidopa-13C2,15N

Cat. No.: B15136037 Get Quote

An In-depth Technical Guide to the Physical and Chemical Characteristics of L-threo-
Droxidopa-13C2,15N

Introduction
L-threo-Droxidopa, also known as L-DOPS, is a synthetic amino acid precursor that acts as a

prodrug to the neurotransmitter norepinephrine.[1][2] It is utilized in the treatment of neurogenic

orthostatic hypotension (nOH), a condition characterized by a significant drop in blood pressure

upon standing.[1][3] The isotopically labeled form, L-threo-Droxidopa-13C2,15N, is a critical

tool for researchers and drug development professionals. The incorporation of two carbon-13

(¹³C) atoms and one nitrogen-15 (¹⁵N) atom provides a distinct mass signature, enabling its use

as an internal standard for quantitative analysis in biological matrices by mass spectrometry.[4]

[5] This guide provides a comprehensive overview of the physical and chemical properties,

metabolic pathways, and analytical methodologies for L-threo-Droxidopa-13C2,15N.

Physical and Chemical Properties
L-threo-Droxidopa-13C2,15N is a stable, non-radioactive isotopologue of Droxidopa.[6] Its

physical and chemical characteristics are summarized below. The compound is often supplied

as a hydrochloride salt to improve stability and solubility.

Table 1: Physical and Chemical Data for L-threo-Droxidopa-13C2,15N
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Property Value Reference

Synonyms

(-)-threo-3,4-Dihydroxyphenyl-

serine-13C2,15N; (2S,3R)-3-

(3,4-Dihydroxyphenyl)-2-

amino-3-hydroxypropanoic

Acid-13C2,15N

[7]

Molecular Formula C₇¹³C₂H₁₁¹⁵NO₅ [7][8]

Molecular Weight 216.17 g/mol [7][8]

CAS Number 1276295-04-5 [7][8][9]

Purity (by HPLC) ≥99% [7]

Appearance White to Off-White Powder [4]

Storage Condition
Refrigerator (2-8°C) for long-

term storage
[4]

Table 2: Physical and Chemical Data for L-threo-Droxidopa-13C2,15N Hydrochloride

Property Value Reference

Synonyms

(2S,3R)-2-(amino-15N)-3-(3,4-

dihydroxyphenyl)-3-

hydroxypropanoic-1,2-13C2

acid, hydrochloride (1:1)

[10]

Molecular Formula C₇¹³C₂H₁₂Cl¹⁵NO₅ [11]

Molecular Weight 252.63 g/mol [8]

CAS Number 1329556-63-9 [8][12][13]

Solubility Soluble in water and ethanol [4]

Metabolic Pathway
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Droxidopa is a prodrug that bypasses the rate-limiting enzyme dopamine beta-hydroxylase in

the synthesis of norepinephrine.[14] After administration, it is converted to norepinephrine by

the enzyme aromatic L-amino acid decarboxylase (AADC), also known as DOPA

decarboxylase.[1][2][3] This conversion occurs in both the central and peripheral nervous

systems.[15][16] However, Droxidopa has other metabolic fates; it can be metabolized by

catechol-O-methyltransferase (COMT) to form 3-O-methyl-DOPS, or by DOPS aldolase to form

protocatechualdehyde.[3][17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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